1,2,2,2-Tetrachloroethyl N,N'-diphenylphosphorodiamidate

• CAS No.: 62530-31-8
• Molecular Formula: C14H13Cl4N2O2P
• Molecular Weight: 414.0 g/mol
• IUPAC Name: N-[anilino(1,2,2,2-tetrachloroethoxy)phosphoryl]aniline
• InChI: InChI=1S/C14H13Cl4N2O2P/c15-13(14(16,17)18)22-23(21,19-11-7-3-1-4-8-11)20-12-9-5-2-6-10-12/h1-10,13H,(H2,19,20,21)
• InChI Key: AEQOULYOYKXQJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NP(=O)(NC2=CC=CC=C2)OC(C(Cl)(Cl)Cl)Cl

Description

1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate is a complex organic compound characterized by its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate typically involves the reaction of 1,2,2,2-tetrachloroethane with N,N’-diphenylphosphorodiamidate under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: Reduction reactions can lead to the formation of different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired products are obtained.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidation states of the compound, while substitution reactions may result in the formation of various substituted derivatives.

Scientific Research Applications

1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and applications in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate include:

• 1,1,2,2-Tetrachloroethane
• 1,2,2,2-Tetrachloroethyl N,N-diethylcarbamate

Comparison

Compared to these similar compounds, 1,2,2,2-Tetrachloroethyl N,N’-diphenylphosphorodiamidate is unique in its structure and properties. Its specific arrangement of atoms and functional groups gives it distinct chemical and physical characteristics, making it suitable for particular applications that other similar compounds may not be able to fulfill.